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Compound of Interest

Compound Name: 24:0 Lyso PC-13C6

Cat. No.: B12416579 Get Quote

In-Depth Technical Guide: 24:0 Lyso PC-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 24:0 Lyso PC-13C6, a C13-labeled lysophospholipid utilized in advanced

research applications such as mRNA drug delivery and as an internal standard for quantitative

analysis.[1]

Physical and Chemical Properties
24:0 Lyso PC-13C6 is a lysophospholipid distinguished by a lignoceric acid chain. Its

appearance is consistently reported as a white to off-white solid.[1][2] This compound is a

stable isotope-labeled version of 24:0 Lyso PC, where six carbon atoms have been replaced

with 13C isotopes, making it an invaluable tracer for metabolic flux analysis and quantitative

mass spectrometry-based experiments.[1][3]

Quantitative Data Summary
For ease of comparison and reference, the key quantitative data for 24:0 Lyso PC-13C6 are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C26¹³C6H66NO7P [4][5]

Molecular Weight 613.80 g/mol [4]

Physical State Solid [1][2]

Appearance White to off-white [1][2]

Purity ≥95% [4]

CAS Number 2483735-01-7 [3][4][5]

Storage Conditions -20°C, protect from light [1][3]

Experimental Protocols and Applications
While specific experimental protocols are highly dependent on the research application, 24:0
Lyso PC-13C6 is primarily employed as an internal standard in lipidomics and for tracer

studies in metabolic research.

General Workflow for Use as an Internal Standard in LC-
MS
The following diagram illustrates a generalized workflow for the use of 24:0 Lyso PC-13C6 as

an internal standard in a quantitative lipidomics experiment using liquid chromatography-mass

spectrometry (LC-MS).
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Caption: Workflow for quantitative lipidomics using a stable isotope-labeled internal standard.
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Chemical Structure
The molecular structure of 24:0 Lyso PC-13C6 is fundamental to its function. The following

diagram illustrates the key components of the molecule.

24:0 Lyso PC-13C6 Structure

Phosphocholine Head Group

Glycerol Backbone

Phosphoester Bond

C24:0 Acyl Chain
(with 6x 13C atoms)

Ester Bond

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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